Cas no 71682-94-5 (3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile)

• Product Name: 3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile
• CAS No: 71682-94-5
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD02260793
• CID: 548389
• PubChem ID: 10560526
• Update Time: 2025-08-05

3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-(4-(trifluoromethyl)phenyl)propanenitrile
• 3-OXO-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• 4-(Trifluoromethyl)benzoylacetonitrile
• Benzenepropanenitrile, b-oxo-4-(trifluoromethyl)-
• 3-oxo-3-<4-trifluoromethylphenyl>propanenitrile
• 4-trifluoromethylbenzoylacetonitrile
• 3-Oxo-3-[4-trifluoromethylphenyl]propanenitrile
• 3-(4-(Trifluoromethyl)phenyl)-3-oxopropanenitrile
• PubChem12075
• FSYIJSKUDBUEQZ-UHFFFAOYSA-N
• PC9059
• SBB094750
• KM1422
• FCH028097
• 1128AC
• RP12371
• TRA0
• 3-Oxo-3-(4-trifluoromethyl-phenyl)-propionitrile
• MFCD02260793
• SCHEMBL133449
• SY016094
• A9374
• SB38429
• 71682-94-5
• Z317042118
• J-513001
• DA-0831
• AMY330
• Benzenepropanenitrile,b-oxo-4-(trifluoromethyl)-
• EN300-69181
• AKOS000170895
• CS-0311621
• FT-0604221
• DTXSID70441744
• 3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile

• MDL： MFCD02260793
• Inchi： 1S/C10H6F3NO/c11-10(12,13)8-3-1-7(2-4-8)9(15)5-6-14/h1-4H,5H2
• InChI Key： FSYIJSKUDBUEQZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(CC#N)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 213.04000
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.296±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44-45 ºC
• Boiling Point: 316.192°C at 760 mmHg
• Flash Point: 145.028℃
• Refractive Index: 1.469
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 40.86000
• LogP: 2.80178
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)